Cas no 2383902-63-2 (2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- )

• Product Name: 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-
• CAS No: 2383902-63-2
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 5562182
• Update Time: 2025-08-05

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-2-azabicyclo[3.1.0]hexane-1-carboxylic acid (ACI)
• 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-

• Inchi： 1S/C6H7F2NO2/c7-6(8)3-1-2-9-5(3,6)4(10)11/h3,9H,1-2H2,(H,10,11)
• InChI Key： HBVODCDCECOCJM-UHFFFAOYSA-N
• SMILES： O=C(C12C(C1(F)F)CCN2)O

Additional information on 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro-

Comprehensive Overview of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- (CAS No. 2383902-63-2)

The compound 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- (CAS No. 2383902-63-2) is a highly specialized bicyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique azabicyclo scaffold, combined with difluoro substitution, makes it a valuable intermediate for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on such fluorinated heterocycles due to their enhanced metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In recent years, the demand for fluorinated building blocks like 6,6-difluoro-2-azabicyclo[3.1.0]hexane-1-carboxylic acid has surged, driven by trends in precision medicine and sustainable agrochemicals. This compound’s rigid bicyclic framework offers stereochemical control, a critical factor in designing chiral drugs with reduced off-target effects. Its CAS number 2383902-63-2 is frequently searched in chemical databases, reflecting growing interest in small-molecule therapeutics and catalysis applications. Notably, its carboxylic acid functionality allows for further derivatization, enabling covalent conjugation with biomolecules or polymers.

The synthesis of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- often involves advanced fluorination techniques, such as electrophilic or nucleophilic fluorination, to achieve high regioselectivity. This aligns with industry efforts to optimize green chemistry protocols, minimizing hazardous byproducts. Discussions in forums like ACS Publications and PubMed highlight its utility in peptidomimetics design, where the azabicyclo core mimics natural peptide turn structures, enhancing drug-like properties. Such applications resonate with current searches for "bioisosteres in drug design" and "fluorine in medicinal chemistry".

From a commercial perspective, suppliers of CAS 2383902-63-2 emphasize its role in high-throughput screening libraries. Its difluoro motif is particularly relevant to protease inhibitor development, a hot topic given the rise of antiviral and anticancer therapies. Analytical data (e.g., NMR, HPLC) for this compound is often requested, underscoring the need for rigorous quality control in pharmaceutical intermediates. Additionally, its stability under physiological conditions makes it a candidate for prodrug strategies, a trending subject in drug delivery research.

Environmental and regulatory considerations further elevate the profile of 6,6-difluoro-2-azabicyclo[3.1.0]hexane-1-carboxylic acid. Unlike persistent fluorinated pollutants, its bicyclic structure promotes biodegradability, aligning with EPA guidelines on sustainable chemistry. Patent filings referencing this compound often cite its use in crop protection agents, tapping into the global push for low-residue pesticides. These aspects address common search queries like "eco-friendly fluorochemicals" and "heterocycles in agriculture".

In conclusion, 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, 6,6-difluoro- (CAS No. 2383902-63-2) exemplifies the intersection of structural innovation and practical application in modern chemistry. Its versatility across drug discovery, material science, and agrochemicals ensures continued relevance, while its fluorine-enabled properties cater to evolving industry needs. As research progresses, this compound is poised to remain a focal point in discussions on next-generation therapeutics and sustainable chemical solutions.